Cas no 883106-61-4 (N-(3-Nitrophenyl)piperidine-4-carboxamide)

• Product Name: N-(3-Nitrophenyl)piperidine-4-carboxamide
• CAS No: 883106-61-4
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 69261
• PubChem ID: 43114393
• Update Time: 2025-06-20

N-(3-Nitrophenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Nitrophenyl)piperidine-4-carboxamide
• Piperidine-4-carboxylic acid (3-nitrophenyl)amide
• 883106-61-4
• DTXSID00655418
• FT-0706954
• AKOS005202124

• Inchi： 1S/C12H15N3O3/c16-12(9-4-6-13-7-5-9)14-10-2-1-3-11(8-10)15(17)18/h1-3,8-9,13H,4-7H2,(H,14,16)
• InChI Key： HLRYJHHLEXGRTC-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.11100
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.95000
• LogP: 2.45790

Additional information on N-(3-Nitrophenyl)piperidine-4-carboxamide

N-(3-Nitrophenyl)piperidine-4-carboxamide (CAS No. 883106-61-4): An Overview of Its Structure, Properties, and Applications

N-(3-Nitrophenyl)piperidine-4-carboxamide (CAS No. 883106-61-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring with a nitrophenyl group and a carboxamide functional group. The combination of these structural elements endows the compound with a range of interesting properties and potential applications.

The molecular formula of N-(3-Nitrophenyl)piperidine-4-carboxamide is C₁₂H₁₄N₄O₂, and its molecular weight is approximately 246.27 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. These solubility properties make it amenable to various chemical and biological assays.

In terms of its chemical structure, the piperidine ring in N-(3-Nitrophenyl)piperidine-4-carboxamide provides a flexible backbone that can adopt different conformations, which may influence its biological activity. The nitrophenyl group, on the other hand, introduces electron-withdrawing effects that can modulate the compound's reactivity and stability. The carboxamide group further adds to the compound's versatility by providing a site for hydrogen bonding and other intermolecular interactions.

Recent studies have explored the potential biological activities of N-(3-Nitrophenyl)piperidine-4-carboxamide. One notable area of research has been its anti-inflammatory properties. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated immune cells. This suggests that N-(3-Nitrophenyl)piperidine-4-carboxamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Research has demonstrated that N-(3-Nitrophenyl)piperidine-4-carboxamide can protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The mechanism behind this neuroprotection is thought to involve the compound's ability to scavenge free radicals and reduce oxidative stress.

Beyond its anti-inflammatory and neuroprotective properties, N-(3-Nitrophenyl)piperidine-4-carboxamide has also been investigated for its potential as an antiviral agent. Studies have shown that the compound can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). This antiviral activity is attributed to its ability to interfere with viral entry into host cells or to disrupt viral replication processes.

The pharmacokinetic properties of N-(3-Nitrophenyl)piperidine-4-carboxamide have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a drug molecule.

In addition to its potential therapeutic applications, N-(3-Nitrophenyl)piperidine-4-carboxamide has been used as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of more complex molecules with tailored biological activities. For example, researchers have used this compound as a starting point to develop analogs with enhanced potency or selectivity for specific biological targets.

The synthesis of N-(3-Nitrophenyl)piperidine-4-carboxamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3-nitroaniline with piperidine-4-carboxylic acid or its derivatives under appropriate conditions. The choice of reaction conditions, such as temperature, solvent, and catalysts, can significantly influence the yield and purity of the final product.

In conclusion, N-(3-Nitrophenyl)piperidine-4-carboxamide (CAS No. 883106-61-4) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with interesting biological properties, including anti-inflammatory, neuroprotective, and antiviral activities. Ongoing research continues to uncover new aspects of this compound's behavior and potential uses, making it an exciting area of study for scientists and researchers alike.